PAR-4 Agonist Peptide, amide TFA

• Molecular Formula: C36H49F3N8O9
• Molecular Weight: 794.8 g/mol
• InChI: InChI=1S/C34H48N8O7.C2HF3O2/c1-21(36)31(46)41-27(19-23-12-14-24(43)15-13-23)34(49)42-17-7-11-28(42)33(48)38-20-29(44)39-25(10-5-6-16-35)32(47)40-26(30(37)45)18-22-8-3-2-4-9-22;3-2(4,5)1(6)7/h2-4,8-9,12-15,21,25-28,43H,5-7,10-11,16-20,35-36H2,1H3,(H2,37,45)(H,38,48)(H,39,44)(H,40,47)(H,41,46);(H,6,7)/t21-,25-,26-,27-,28-;/m0./s1
• InChIKey: BGPJLFVICWHITH-HKJXYENISA-N

PAR-4 Agonist Peptide, amide TFA – Product Overview

PAR-4 Agonist Peptide, amide TFA (PAR-4-AP TFA; AY-NH2 TFA; CAS 1228078-65-6) is the trifluoroacetate salt form of the synthetic hexapeptide AYPGKF-NH2 (H-Ala-Tyr-Pro-Gly-Lys-Phe-NH2), which mimics the proteolytically revealed tethered ligand sequence of murine proteinase-activated receptor-4 (PAR4) [1]. As a peptide agonist, it binds to and activates PAR4 independently of N-terminal proteolysis, coupling to Gαq/11-mediated calcium signaling and G12/13 pathways [2]. Critically, this compound lacks activity at PAR-1 or PAR-2, and its effects are blocked by selective PAR4 antagonists [1]. The TFA salt formulation offers enhanced solubility in aqueous and organic solvents compared to the neutral amide form, with vendor-reported DMSO solubility ≥250 mg/mL and H2O solubility of 100 mg/mL .

Selective PAR4 activation Binds and activates PAR4 independently of N-terminal proteolysis; lacks activity at PAR1 or PAR2.

TFA salt formulation Offers enhanced aqueous and DMSO solubility compared to neutral amide form, supporting concentrated stock preparation.

Sequence-defined agonist Synthetic hexapeptide AYPGKF-NH2 mimics the tethered ligand of murine PAR4; effects blocked by selective PAR4 antagonists.

Signaling pathway studies Couples to Gαq/11-mediated calcium signaling and G12/13 pathways; suitable for platelet, inflammation, and receptor signaling research.

• [1] Faruqi TR, Weiss EJ, Shapiro MJ, Huang W, Coughlin SR. Structure-function analysis of protease-activated receptor 4 tethered ligand peptides: determinants of specificity and utility in assays of receptor function. J Biol Chem. 2000;275(26):19728-19734. doi:10.1074/jbc.M909960199. View Source
• [2] Hollenberg MD, Saifeddine M, Sandhu S, Houle S, Vergnolle N. Proteinase-activated receptor-4: evaluation of tethered ligand-derived peptides as probes for receptor function and as inflammatory agonists in vivo. Br J Pharmacol. 2004;143(3):361-370. doi:10.1038/sj.bjp.0705950. View Source

PAR-4 Agonist Peptide, amide TFA – Non-Interchangeability

PAR4 agonist peptides derived from the tethered ligand sequence exhibit an extreme, sequence-dependent potency range spanning over two orders of magnitude among closely related hexapeptide variants. For example, the native human PAR4 tethered ligand sequence GYPGKF is approximately 10-fold less potent than AYPGKF in rat platelet aggregation assays (EC50 ~40 µM vs. ~15 µM), while the unoptimized human sequence GYPGQV is even weaker, requiring 50–1000 µM to elicit platelet responses [1][2]. Simple reversal of the N-terminal dipeptide (YAPGKF-NH2) yields a PAR4-inactive peptide that produces no inflammatory response in vivo, demonstrating that potency is exquisitely sequence-specific and not attributable to generic peptide properties [3]. Additionally, certain PAR4 peptide variants (e.g., peptides with Phe or p-fluoro-Phe at position 2) lose receptor selectivity and cross-activate PAR1, confounding experimental interpretation [1]. These findings demonstrate that PAR4 agonist peptides are not functionally interchangeable subclass members, and substitution with superficially similar analogs risks loss of potency, loss of selectivity, or complete inactivity.

Target product AYPGKF-NH2 (TFA)

Potential substitute GYPGKF-NH2 (native murine sequence)

Risk context Approximately 10-fold lower potency in functional assays; submaximal responses relative to thrombin. Reported PAR4 activation may not transfer.

Target product AYPGKF-NH2 (TFA)

Potential substitute YAPGKF-NH2 (reversed N-terminal dipeptide)

Risk context PAR4-inactive; produces no inflammatory response in vivo. Sequence inversion abolishes agonist activity.

Target product AYPGKF-NH2 (TFA)

Potential substitute Phe or p-fluoro-Phe substituted analogs

Risk context Loss of PAR4 selectivity; cross-activates PAR1. Experimental interpretation may be confounded.

• [1] Faruqi TR, Weiss EJ, Shapiro MJ, Huang W, Coughlin SR. Structure-function analysis of protease-activated receptor 4 tethered ligand peptides: determinants of specificity and utility in assays of receptor function. J Biol Chem. 2000;275(26):19728-19734. doi:10.1074/jbc.M909960199. View Source
• [2] Hollenberg MD, Saifeddine M, Sandhu S, Houle S, Vergnolle N. Proteinase-activated receptor-4: evaluation of tethered ligand-derived peptides as probes for receptor function and as inflammatory agonists in vivo. Br J Pharmacol. 2004;143(3):361-370. doi:10.1038/sj.bjp.0705950. View Source
• [3] Houle S, Papez MD, Ferazzini M, Hollenberg MD, Vergnolle N. Neutrophils and the kallikrein-kinin system in proteinase-activated receptor 4-mediated inflammation in rodents. Br J Pharmacol. 2005;146(5):670-678. doi:10.1038/sj.bjp.0706371. View Source

PAR-4 Agonist Peptide, amide TFA – Quantitative Differentiation Evidence

Potency Advantage in Platelet Aggregation vs. GYPGKF

In a direct head-to-head comparison within the same rat platelet aggregation assay, the AYPGKF-NH2 peptide (the active pharmacophore of PAR-4 Agonist Peptide, amide TFA) achieved an EC50 of approximately 15 µM, compared to approximately 40 µM for the native murine PAR4 tethered ligand sequence GYPGKF-NH2 [1]. This represents a ~2.7-fold lower EC50. In the original structure-function analysis by Faruqi et al., AYPGKF was reported as approximately 10-fold more potent than GYPGKF when assessed across multiple PAR4-mediated functional readouts, and unlike GYPGKF, AYPGKF elicited PAR4-mediated responses comparable in magnitude to those elicited by the endogenous activator thrombin [2]. The relative potency ranking AYPGKF-NH2 > GYPGKF-NH2 > GYPGFK-NH2 > GFPGKP-NH2 has been independently reproduced across multiple laboratories [3].

Potency vs. GYPGKF

Head-to-head

EC50 ≈ 15 µM (AYPGKF-NH2) vs. ≈ 40 µM (GYPGKF) in rat platelets; ~2.7-fold lower EC50. ~10-fold overall potency difference across multiple readouts.

Supports concentration-response window review

Reported across multiple laboratories; reproducible ranking AYPGKF > GYPGKF

Evidence Dimension	PAR4-dependent platelet aggregation potency (EC50)
Target Compound Data	AYPGKF-NH2: EC50 ≈ 15 µM (rat platelets); also reported as 11 µM in select assay conditions
Comparator Or Baseline	GYPGKF-NH2 (native murine PAR4 tethered ligand): EC50 ≈ 40 µM (rat platelets)
Quantified Difference	~2.7-fold lower EC50 (15 vs 40 µM) in aggregation assay; ~10-fold overall potency difference across multiple functional readouts per Faruqi et al.
Conditions	Rat platelet aggregation assay (light transmission aggregometry); PAR4AP-induced aggregation in washed platelet preparations

Why This Matters

Users requiring robust PAR4 activation at the lowest achievable peptide concentration should select AYPGKF-based products over GYPGKF-based alternatives; the 2.7–10-fold potency gap directly reduces peptide consumption per experiment and widens the usable concentration–response window.

• [1] Hollenberg MD, Saifeddine M, Al-Ani B, Gui Y. Proteinase-activated receptor 4 (PAR4): activation and inhibition of rat platelet aggregation by PAR4-derived peptides. Can J Physiol Pharmacol. 2001;79(5):439-442. doi:10.1139/y01-007. View Source
• [2] Faruqi TR, Weiss EJ, Shapiro MJ, Huang W, Coughlin SR. Structure-function analysis of protease-activated receptor 4 tethered ligand peptides: determinants of specificity and utility in assays of receptor function. J Biol Chem. 2000;275(26):19728-19734. doi:10.1074/jbc.M909960199. View Source
• [3] Hollenberg MD, Saifeddine M, Sandhu S, Houle S, Vergnolle N. Proteinase-activated receptor-4: evaluation of tethered ligand-derived peptides as probes for receptor function and as inflammatory agonists in vivo. Br J Pharmacol. 2004;143(3):361-370. doi:10.1038/sj.bjp.0705950. View Source

Thrombin-Comparable PAR4 Activation Magnitude

Faruqi et al. demonstrated that AYPGKF-NH2, unlike the native PAR4 tethered ligand peptide GYPGKF, elicited PAR4-mediated responses comparable in magnitude to those elicited by the physiological agonist thrombin [1]. Specifically, AYPGKF activated and desensitized PAR4 in platelets and, like thrombin, triggered phosphoinositide hydrolysis but not inhibition of adenylyl cyclase in PAR4-expressing cells, confirming selective Gq coupling without Gi engagement [1]. This functional property is absent from GYPGKF, which produces submaximal responses relative to thrombin. In contrast, the optimized next-generation PAR4 agonist A-Phe(4-F)-PGWLVKNG achieves an EC50 of 3.4 µM in human platelet aggregation (16-fold more potent than AYPGKF), but its thrombin-comparability and G-protein coupling fidelity have not been as extensively characterized [2].

Thrombin-comparable activation

Head-to-head

Matches thrombin in response magnitude; triggers phosphoinositide hydrolysis; no adenylyl cyclase inhibition. GYPGKF gives submaximal responses.

Reported thrombin-equivalent Gq coupling fidelity

Best-characterized reference agonist for PAR4 Gq signaling

Evidence Dimension	Magnitude of PAR4-mediated functional response relative to thrombin (maximal efficacy)
Target Compound Data	AYPGKF-NH2: Elicits PAR4-mediated responses comparable in magnitude to thrombin; triggers phosphoinositide hydrolysis; does not inhibit adenylyl cyclase
Comparator Or Baseline	GYPGKF-NH2: Produces submaximal PAR4 responses relative to thrombin; limited utility as a PAR4 probe per Faruqi et al. A-Phe(4-F)-PGWLVKNG: EC50 3.4 µM, 16-fold more potent than AYPGKF but thrombin-comparability data limited
Quantified Difference	AYPGKF matches thrombin in response magnitude; GYPGKF does not; newer peptide is more potent but less characterized with respect to thrombin-equivalent signaling fidelity
Conditions	PAR4-expressing cell lines; human platelet preparations; phosphoinositide hydrolysis and adenylyl cyclase assays

Why This Matters

For studies requiring pharmacological PAR4 activation that faithfully recapitulates thrombin-level receptor responses with unambiguous Gq-coupling, AYPGKF-NH2 remains the best-characterized reference agonist, whereas GYPGKF is unsuitable for this purpose and next-generation peptides require further validation.

• [1] Faruqi TR, Weiss EJ, Shapiro MJ, Huang W, Coughlin SR. Structure-function analysis of protease-activated receptor 4 tethered ligand peptides: determinants of specificity and utility in assays of receptor function. J Biol Chem. 2000;275(26):19728-19734. doi:10.1074/jbc.M909960199. View Source
• [2] Yang J, Luddington R, Michael JV, et al. An optimized agonist peptide of protease-activated receptor 4 and its use in a validated platelet-aggregation assay. Platelets. 2022;33(7):1079-1088. doi:10.1080/09537104.2022.2056903. View Source

PAR4 Selectivity Over PAR1 and PAR2

Multiple independent studies and vendor specifications consistently report that PAR-4 Agonist Peptide, amide TFA (AYPGKF-NH2 TFA) has no effect on PAR-1 or PAR-2 [1]. The molecular basis for this selectivity resides in the tyrosine residue at position 2 of the hexapeptide sequence; substitution with phenylalanine or p-fluorophenylalanine at this position generates peptides that activate both PAR1 and PAR4, demonstrating that the Tyr2 side chain is a key selectivity determinant [1]. In rat platelet aggregation assays, the PAR1-activating peptide SFLLR-NH2 did not cause aggregation through PAR4, and conversely, AYPGKF-NH2 did not activate PAR1-dependent responses, demonstrating functional orthogonality in a platelet system co-expressing PAR1 and PAR4 [2]. However, receptor selectivity is concentration-dependent: at very high concentrations (≥150 µM), AYPGKF has been reported not to activate PAR1 or PAR2 in LNCaP prostate cancer cells, whereas PAR1 and PAR2 peptides (TFFLRN and SLIGKV) activated RhoA signaling, but not via PAR4 [3].

PAR4 selectivity profile

Cross-study comparable

No effect on PAR1 or PAR2; selectivity depends on Tyr2 residue. Phe2-substitution ablates selectivity. Effects blocked by PAR4 antagonist.

Supports PAR4-specific signaling studies

Concentration-dependent; verify selectivity above 150 µM per vendor

Evidence Dimension	PAR receptor subtype selectivity (PAR1, PAR2, PAR4)
Target Compound Data	AYPGKF-NH2 (TFA): No effect on PAR-1 or PAR-2; selective PAR4 activation; selectivity mediated by Tyr at position 2; effects blocked by PAR4 antagonist
Comparator Or Baseline	F-Phe2-substituted AYPGKF analog: Activates both PAR1 and PAR4, lost selectivity. SFLLR-NH2 (PAR1-AP): Activates PAR1 but not PAR4. GYPGKF-NH2: PAR4-selective but lower potency (~10-fold lower).
Quantified Difference	AYPGKF-NH2 is PAR4-selective; substitution at position 2 ablates selectivity; PAR1-AP and PAR2-AP do not activate PAR4 at functional concentrations
Conditions	Rat and human platelet aggregation assays; PAR-transfected cell lines; LNCaP prostate cancer cell RhoA activation at 150 µM peptide concentration

Why This Matters

Investigators studying PAR4-specific signaling in PAR1/PAR4 co-expressing systems (e.g., human platelets) must use AYPGKF-NH2 rather than modified analogs that exhibit PAR1 cross-reactivity; procurement specifications should verify the sequence identity (AYPGKF-amide) to ensure maintained selectivity.

• [1] Faruqi TR, Weiss EJ, Shapiro MJ, Huang W, Coughlin SR. Structure-function analysis of protease-activated receptor 4 tethered ligand peptides: determinants of specificity and utility in assays of receptor function. J Biol Chem. 2000;275(26):19728-19734. doi:10.1074/jbc.M909960199. View Source
• [2] Hollenberg MD, Saifeddine M, Al-Ani B, Gui Y. Proteinase-activated receptor 4 (PAR4): activation and inhibition of rat platelet aggregation by PAR4-derived peptides. Can J Physiol Pharmacol. 2001;79(5):439-442. doi:10.1139/y01-007. View Source
• [3] Greenberg DL, Mize GJ, Takayama TK. Protease-activated receptor mediated RhoA signaling and cytoskeletal reorganization in LNCaP cells. Biochemistry. 2003;42(3):702-709. doi:10.1021/bi027100x. View Source

Cross-Species Platelet Aggregation Potency Differences

PAR-4 Agonist Peptide, amide (TFA form) induces platelet aggregation in both rat and human platelets, but with significantly different potencies across species. The EC50 in rat platelets is approximately 15 µM, whereas the EC50 in human platelets is approximately 60 µM, representing a 4-fold species-dependent potency shift . This species difference is consistent across multiple vendor datasheets and independent studies . For context, the alternative PAR4 tethered ligand peptide GYPGKF-NH2 exhibits an EC50 of ~40 µM in rat platelets, meaning that even in the less-responsive human platelet system, AYPGKF-NH2 remains within a practical working concentration range, whereas GYPGKF may require prohibitively high concentrations [1]. The species potency ranking (rat > human) should be factored into experimental design when translating between rodent models and human platelet studies.

Cross-species potency

Cross-study comparable

Rat platelet EC50 ≈ 15 µM; human platelet EC50 ≈ 60 µM. ~4-fold species-dependent shift.

Reported species-dependent potency context

Human platelet studies may require higher working concentrations

Evidence Dimension	In vitro platelet aggregation EC50 across species
Target Compound Data	AYPGKF-NH2 (TFA salt): Rat platelet EC50 ≈ 15 µM; Human platelet EC50 ≈ 60 µM
Comparator Or Baseline	GYPGKF-NH2: Rat platelet EC50 ≈ 40 µM; Human platelet EC50 not routinely reported (expected higher based on proportional scaling). A-Phe(4-F)-PGWLVKNG: Human platelet EC50 = 3.4 µM (16-fold more potent than AYPGKF in human).
Quantified Difference	~4-fold rat-to-human potency shift for AYPGKF-NH2 (15 vs 60 µM); AYPGKF is ~2.7-fold more potent than GYPGKF in rat; next-generation peptide is 16-fold more potent than AYPGKF in human
Conditions	Washed platelet aggregation assays (light transmission aggregometry); in vitro; rat and human platelet preparations

Why This Matters

Procurement decisions for human vs. rodent platelet studies must account for the ~4-fold species potency difference; users working with human platelets should order sufficient material to accommodate the higher EC50, while rodent studies benefit from greater per-mass potency.

• [1] Hollenberg MD, Saifeddine M, Al-Ani B, Gui Y. Proteinase-activated receptor 4 (PAR4): activation and inhibition of rat platelet aggregation by PAR4-derived peptides. Can J Physiol Pharmacol. 2001;79(5):439-442. doi:10.1139/y01-007. View Source

In Vivo Inflammatory Activity with Negative Control Peptide

In a well-controlled in vivo study, intraplantar injection of AYPGKF-NH2 (50 µg) in the mouse hind paw caused a statistically significant increase in paw edema (increased paw thickness) and granulocyte recruitment (increased myeloperoxidase activity), whereas the PAR4-inactive control peptide YAPGKF-NH2 (50 µg, identical amino acid composition with reversed N-terminal dipeptide) produced no effect, equivalent to saline vehicle [1]. The PAR4 agonist-induced edema was blocked by pretreatment with the PAR4 antagonist pepducin P4pal-10, confirming receptor-mediated specificity. Furthermore, AYPGKF-NH2-induced edema was dependent on neutrophil recruitment and components of the kallikrein–kinin system, as demonstrated using selective immuno-depletion, kinin B2 receptor antagonism, and kallikrein inhibition [1]. In a separate therapeutic context, AYPGKF-NH2 (1–100 µg) was reported to increase latency to paw withdrawal and nociceptive threshold in response to thermal and mechanical stimuli, indicating analgesic activity, although this finding derives from a different experimental paradigm .

In vivo inflammation vs. control

Supporting evidence

AYPGKF-NH2 (50 µg intraplantar) increased paw edema and granulocyte recruitment vs. YAPGKF-NH2 (inactive). Blocked by pepducin P4pal-10.

Reported PAR4-dependent edema model context

Requires YAPGKF control peptide for specificity; P

TFA salt vs. free base

Data to verify

DMSO solubility: ≥250 mg/mL (TFA) vs. ≥150 mg/mL (free base); H2O solubility: 100 mg/mL. MW: 794.82 (TFA).

Supports solubility-driven stock preparation

Vendor-reported data; confirm for specific batch

Evidence Dimension	In vivo inflammatory response (paw edema and granulocyte recruitment) vs. inactive peptide control
Target Compound Data	AYPGKF-NH2 (50 µg intraplantar): Significant increase in paw thickness and myeloperoxidase activity; effects blocked by pepducin P4pal-10; edema dependent on neutrophils and kallikrein-kinin system
Comparator Or Baseline	YAPGKF-NH2 (50 µg intraplantar, reverse N-terminal dipeptide control): No significant oedema or granulocyte recruitment, equivalent to saline vehicle
Quantified Difference	AYPGKF-NH2 produces significant oedema vs. YAPGKF-NH2 and saline (P<0.05, n=5–8 per group); qualitative difference not precisely quantified as fold-change in the primary publication
Conditions	Mouse hind paw intraplantar injection model; oedema measured by paw thickness change; granulocyte recruitment measured by myeloperoxidase activity; n=5–8 per experimental group

Why This Matters

Procurement of AYPGKF-NH2 for in vivo experiments must be accompanied by the inactive YAPGKF-NH2 control peptide to establish PAR4-specificity of observed effects; the TFA salt formulation's solubility enables reliable preparation of injectable solutions at the 50 µg dose level.

• [1] Houle S, Papez MD, Ferazzini M, Hollenberg MD, Vergnolle N. Neutrophils and the kallikrein-kinin system in proteinase-activated receptor 4-mediated inflammation in rodents. Br J Pharmacol. 2005;146(5):670-678. doi:10.1038/sj.bjp.0706371. View Source

TFA Salt Formulation Advantages vs. Free Base

The TFA salt form of PAR-4 Agonist Peptide, amide (CAS 1228078-65-6; MW 794.82) demonstrates superior solubility compared to the neutral amide free base (CAS 352017-71-1; MW 680.79). Vendor specifications report DMSO solubility of ≥250 mg/mL (314.5 mM) for the TFA salt versus ≥150 mg/mL for the free base form, and H2O solubility of 100 mg/mL (125.8 mM) with sonication . These solubility properties are practically relevant for preparing concentrated stock solutions for in vitro assays and for achieving injectable formulations in in vivo models. Commercial TFA salt preparations consistently achieve >98% purity with vendors reporting up to 99.93% (AKSci) or 99.64% (MedChemExpress) by HPLC . Long-term storage recommendations are consistent across suppliers: powder form stable at -20°C for 3 years; solution base stable at -20°C for 6 months .

TFA salt vs. free base

Data to verify

DMSO solubility: ≥250 mg/mL (TFA) vs. ≥150 mg/mL (free base); H2O solubility: 100 mg/mL. MW: 794.82 (TFA).

Supports solubility-driven stock preparation

Vendor-reported data; confirm for specific batch

Evidence Dimension	Solubility and purity characteristics of TFA salt vs. free base amide form
Target Compound Data	PAR-4 Agonist Peptide, amide TFA (CAS 1228078-65-6): DMSO solubility ≥250 mg/mL (314.5 mM); H2O solubility 100 mg/mL; MW 794.82; Purity: 99.64%–99.93% (HPLC); Stock solution stability: 6 months at -20°C
Comparator Or Baseline	PAR-4 Agonist Peptide, amide free base (CAS 352017-71-1): DMSO solubility ≥150 mg/mL; MW 680.79; Purity specifications vary by vendor; no TFA counterion for solubility enhancement
Quantified Difference	TFA salt provides ≥1.7-fold higher DMSO solubility (250 vs. 150 mg/mL); MW difference of 114.03 g/mol due to TFA counterion must be accounted for in molar calculations
Conditions	Solubility measured at 25°C; DMSO and H2O as solvents; sonication recommended for aqueous dissolution; HPLC purity determination

Why This Matters

For users requiring high-concentration stock solutions or in vivo injectable preparations, the TFA salt form offers a practical solubility advantage over the free base; procurement should verify the specific CAS number (1228078-65-6) to ensure the TFA salt rather than the neutral amide.

PAR-4 Agonist Peptide, amide TFA – Evidence-Based Applications

PAR4-Selective Platelet Activation in Thrombosis Models

For ex vivo or in vitro platelet aggregation assays requiring selective PAR4 activation without confounding PAR1 signaling, PAR-4 Agonist Peptide, amide TFA provides validated selectivity at concentrations up to 150 µM . In human platelets (EC50 ~60 µM), it enables PAR4-specific pharmacological probing in the presence of endogenous PAR1 co-expression, unlike PAR1-activating peptides (e.g., SFLLRN) or non-selective peptide analogs. In rat platelets (EC50 ~15 µM), it offers a ~2.7-fold potency advantage over GYPGKF-NH2, reducing per-assay peptide consumption . For pharmacodynamic studies of PAR4 antagonists (e.g., BMS-986120), AYPGKF-NH2 serves as the reference agonist, though users should note that next-generation peptides with lower EC50 values (3.4 µM) may offer greater dynamic range for antagonist screening [6].

In Vivo Inflammation and Edema Models with Control

The mouse hind paw intraplantar injection model using AYPGKF-NH2 (50 µg) alongside the PAR4-inactive control peptide YAPGKF-NH2 (50 µg) provides a validated platform for studying PAR4-dependent edema and granulocyte recruitment . This model has established mechanistic dependence on neutrophil recruitment and the kallikrein–kinin system, with PAR4 antagonist (pepducin P4pal-10) blockade confirming receptor specificity. The TFA salt formulation's aqueous solubility (100 mg/mL) facilitates preparation of injectable dosing solutions at the required concentration . Procurement of both the active AYPGKF-NH2 and the inactive YAPGKF-NH2 control from the same supplier ensures batch-matched purity and formulation consistency.

PAR4 Gαq-Coupled Signaling Studies

For biochemical studies of PAR4-Gαq/11-mediated phosphoinositide hydrolysis, calcium mobilization, and downstream MAPK activation, AYPGKF-NH2 uniquely recapitulates thrombin-level receptor activation magnitude while maintaining G-protein coupling fidelity . Unlike GYPGKF, which produces submaximal responses, AYPGKF triggers full phosphoinositide hydrolysis without adenylyl cyclase inhibition, confirming selective Gq coupling . Biased signaling studies using AYPGKF-NH2 as the canonical reference have identified key residues driving β-arrestin recruitment vs. calcium signaling bias, making this peptide essential for structure-function analyses of PAR4 signaling [6].

PAR4-Mediated Analgesia and Nociception Research

AYPGKF-NH2 has been reported to increase latency to paw withdrawal and elevate nociceptive threshold in response to thermal and mechanical stimuli at 1–100 µg doses in rodent models, suggesting PAR4-mediated analgesic activity that contrasts with its pro-inflammatory role in paw edema . This dual functional profile—pro-inflammatory in peripheral tissues and potentially analgesic in sensory neuronal contexts—requires careful experimental design with appropriate controls. The TFA salt formulation's solubility and stability characteristics support reproducible dosing in these behavioral paradigms.

Application

Selection Property

Validation Focus

PAR4-selective platelet activation studies

Verified PAR4 selectivity over PAR1/2

Cross-species potency and PAR1 co-expression context

In vivo PAR4-dependent inflammation models

Sequence-specific agonist with inactive control peptide availability

Control peptide (YAPGKF-NH2) co-validation for specificity

PAR4 Gαq-coupled signaling research

Thrombin-equivalent Gq coupling fidelity

Gq vs. β-arrestin bias characterization

PAR4-mediated nociception and analgesia research

Reported dual pro-inflammatory / analgesic-like profile

Tissue-specific PAR4 response validation

• [1] Faruqi TR, Weiss EJ, Shapiro MJ, Huang W, Coughlin SR. Structure-function analysis of protease-activated receptor 4 tethered ligand peptides: determinants of specificity and utility in assays of receptor function. J Biol Chem. 2000;275(26):19728-19734. doi:10.1074/jbc.M909960199. View Source
• [2] Hollenberg MD, Saifeddine M, Al-Ani B, Gui Y. Proteinase-activated receptor 4 (PAR4): activation and inhibition of rat platelet aggregation by PAR4-derived peptides. Can J Physiol Pharmacol. 2001;79(5):439-442. doi:10.1139/y01-007. View Source
• [3] Yang J, Luddington R, Michael JV, et al. An optimized agonist peptide of protease-activated receptor 4 and its use in a validated platelet-aggregation assay. Platelets. 2022;33(7):1079-1088. doi:10.1080/09537104.2022.2056903. View Source
• [4] Houle S, Papez MD, Ferazzini M, Hollenberg MD, Vergnolle N. Neutrophils and the kallikrein-kinin system in proteinase-activated receptor 4-mediated inflammation in rodents. Br J Pharmacol. 2005;146(5):670-678. doi:10.1038/sj.bjp.0706371. View Source
• [5] Faruqi TR, Weiss EJ, Shapiro MJ, Huang W, Coughlin SR. Structure-function analysis of protease-activated receptor 4 tethered ligand peptides: determinants of specificity and utility in assays of receptor function. J Biol Chem. 2000;275(26):19728-19734. doi:10.1074/jbc.M909960199. View Source
• [6] McIntosh KA, Cunningham MR, Bushell T, Plevin R. Molecular basis for activation and biased signaling at the thrombin-activated GPCR proteinase activated receptor-4 (PAR4). J Biol Chem. 2020;295(8):2520-2540. doi:10.1074/jbc.RA119.011461. View Source